Cas no 2110421-01-5 (methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate
• CAS No: 2110421-01-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6142890
• PubChem ID: 165710648
• Update Time: 2025-07-19

methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate
• EN300-1761826
• 2110421-01-5

• Inchi： 1S/C13H17NO3/c1-8-5-10-6-9(3-4-12(10)17-8)11(7-14)13(15)16-2/h3-4,6,8,11H,5,7,14H2,1-2H3
• InChI Key： UXEGOCQHRJKQSP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1C)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate

Methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate (CAS No. 2110421-01-5): A Comprehensive Overview

Methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate, identified by its CAS number 2110421-01-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-amino esters, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a benzofuran scaffold appended to a propanoate group, makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The benzofuran moiety is particularly noteworthy, as it is a common structural feature in many biologically active natural products and synthetic drugs. For instance, derivatives of benzofuran have been implicated in various pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The presence of the amino group at the third position of the propanoate chain further enhances the compound's potential as a building block for medicinal chemistry applications. This dual functionality allows for facile modifications through reductive amination, amide bond formation, or other coupling reactions, making it a valuable asset in synthetic organic chemistry.

In recent years, there has been growing interest in the development of β-amino esters as pharmacological agents. These compounds often exhibit unique binding interactions with biological targets, leading to novel therapeutic effects. For example, studies have shown that β-amino esters can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders and inflammatory conditions. The specific substitution pattern in methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate may confer particular biological properties that are yet to be fully explored.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The benzofuran ring can be further functionalized through various chemical transformations, such as hydroxylation, methylation, or halogenation, to generate a wide array of derivatives with tailored biological activities. Similarly, the propanoate group can be modified to introduce different solubility profiles or metabolic stability. This flexibility makes methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate an attractive scaffold for drug discovery initiatives.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such compounds. By employing techniques like molecular dynamics simulations and quantum mechanical calculations, researchers can predict how methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate will interact with biological targets at the atomic level. These insights can guide the design of more effective derivatives and inform rational drug design strategies.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodology have made it possible to access such molecules more efficiently. For example, catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled the construction of intricate molecular frameworks with greater ease and precision.

From a regulatory perspective, compounds like methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive pharmacokinetic studies to assess absorption, distribution, metabolism, and excretion (ADME) properties, as well as toxicological evaluations to determine potential side effects. Only after passing these stringent requirements can such compounds advance to human trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on novel chemical scaffolds like methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoate. Collaborative efforts between academic researchers and industrial scientists are essential for translating laboratory findings into viable drug candidates. By leveraging cutting-edge technologies and interdisciplinary approaches, the potential for developing next-generation therapeutics based on this compound remains promising.

In conclusion, methyl 3-amino-2-(2-methyl-2,3-dihydro-1-benzofuran-5-y l)propanoate (CAS No. 2110421-01-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for synthetic organic chemists and medicinal chemists alike. As research progresses and new methodologies emerge，the full potential of this compound is expected to be realized，leading to innovative treatments for various diseases.